![molecular formula C8H16Br2 B1199895 1,8-Dibromooctane CAS No. 4549-32-0](/img/structure/B1199895.png)
1,8-Dibromooctane
Overview
Description
1,8-Dibromooctane is a chemical compound that has versatile synthetic applications . It is used in the synthesis of the carbamate nerve agents EA-3990 and octamethylene-bis(5-dimethylcarbamoxyisoquinolinium bromide) . It is also used as an additive in the preparation of certain polymers, which find application in the fabrication of organic photovoltaics .
Synthesis Analysis
1,8-Dibromooctane can be obtained by the hydrobromination of cyclooctene with sulfuric acid and catalysts . This reaction involves the addition of bromine across the double bond of cyclooctene, resulting in the formation of 1,8-Dibromooctane .Molecular Structure Analysis
The molecular formula of 1,8-Dibromooctane is C8H16Br2 . It is expected to exist in four most probable conformations, with all its carbon atoms in the same plane, having symmetries C2h, Ci, C2, and C1 .Chemical Reactions Analysis
1,8-Dibromooctane is used in the synthesis of the carbamate nerve agents EA-3990 and octamethylene-bis(5-dimethylcarbamoxyisoquinolinium bromide) . The exact mechanism of these reactions is not specified in the available resources.Physical And Chemical Properties Analysis
1,8-Dibromooctane is a liquid at room temperature . It has a molar mass of 272.024 g/mol . The melting point is between 12-16 °C, and the boiling point is between 270-272 °C . The compound has a refractive index of 1.498 .Scientific Research Applications
Organic Photovoltaics (OPVs)
1,8-Dibromooctane is utilized as an additive in the synthesis of poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b’]dithiophene-2,6-diyl][3-fluoro-2-[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]]:[6,6]-phenylC71-butyric acid methyl ester. This compound is significant in the development of organic photovoltaics . OPVs are a type of solar cell technology that uses organic electronics, a branch of electronics that deals with conductive organic polymers or small organic molecules for light absorption and charge transport to produce electricity from sunlight by the photovoltaic effect.
Synthesis of Bis-Brominated Alkanes
1,8-Dibromooctane serves as a precursor in the preparation of (1,4-bis-(8-bromooctyloxy)-benzene) . This compound is an example of bis-brominated alkanes, which are often used as intermediates in organic synthesis, particularly in the creation of larger, more complex molecules through various coupling reactions.
Vibrational Spectroscopy
The compound has been studied for its conformational behavior in liquid phase using vibrational spectroscopy techniques such as Fourier transform infrared (FT-IR) and Raman spectroscopy . These studies help in understanding the molecular structure and dynamics, which are crucial for designing materials with desired physical and chemical properties.
Synthesis of Carbamate Nerve Agents
1,8-Dibromooctane is used in the synthesis of the carbamate nerve agents EA-3990 and octamethylene-bis(5-dimethylcarbamoxyisoquinolinium bromide) . These agents are studied for their potential effects on biological systems, contributing to the development of antidotes and protective measures.
Liquid Phase Conformational Analysis
In its liquid phase, 1,8-Dibromooctane is expected to exist in four most probable conformations, which are studied using normal co-ordinate analysis . This analysis contributes to the field of computational chemistry, where simulations and calculations are used to predict the behavior of molecules.
Incompatibility Studies
1,8-Dibromooctane’s chemical properties, such as its immiscibility with water and incompatibility with strong oxidizing agents and strong bases, are important for safety and handling in laboratory settings . Understanding these properties is essential for researchers to safely conduct experiments involving this compound.
Refinement of Force-Field Calculations
The force-field transferred from already studied lower chain bromo-alkanes is subjected to refinement to fit observed infrared and Raman frequencies with calculated ones for 1,8-Dibromooctane . This application is vital in the field of molecular modeling, where force-fields play a crucial role in predicting molecular interactions and behaviors.
Potential Energy Distribution (PED) Calculations
For each mode of vibration of the molecule, the potential energy distribution is calculated for the assumed conformations of 1,8-Dibromooctane . PED calculations are important in the study of molecular vibrations and their impact on the stability and reactivity of molecules.
Safety and Hazards
Future Directions
1,8-Dibromooctane has been used as an additive in the preparation of certain polymers, which find application in the fabrication of organic photovoltaics . This suggests potential future directions in the field of renewable energy. Additionally, a paper discusses the use of non-conjugated electrolytes, developed through the quaternization of diethylenetriamine derivatives with 1,8-dibromooctane, as low-cost, thickness-insensitive, and low-temperature processable electron transporting layers for organic solar cells .
Mechanism of Action
Target of Action
1,8-Dibromooctane is a chemical compound used in the synthesis of the carbamate nerve agents EA-3990 and octamethylene-bis(5-dimethylcarbamoxyisoquinolinium bromide) . It is also used as an additive in the preparation of certain polymers . Therefore, its primary targets are the components involved in these synthesis processes.
Mode of Action
It is known that it can be obtained by the hydrobromination of cyclooctene with sulfuric acid and catalysts . This suggests that it may interact with its targets through a similar mechanism, possibly acting as a brominating agent to facilitate the formation of carbon-bromine bonds.
properties
IUPAC Name |
1,8-dibromooctane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16Br2/c9-7-5-3-1-2-4-6-8-10/h1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKEGCUDAFWNSSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCBr)CCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5063520 | |
Record name | 1,8-Dibromooctane | |
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Molecular Weight |
272.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear light yellow liquid; mp = 12-16 deg C; [Sigma-Aldrich MSDS] | |
Record name | 1,8-Dibromooctane | |
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Product Name |
1,8-Dibromooctane | |
CAS RN |
4549-32-0 | |
Record name | 1,8-Dibromooctane | |
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Record name | 1,8-Dibromooctane | |
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Record name | 1,8-Dibromooctane | |
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Record name | Octane, 1,8-dibromo- | |
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Record name | 1,8-Dibromooctane | |
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Record name | 1,8-dibromooctane | |
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Record name | 1,8-Dibromooctane | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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